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Compound of Interest

Compound Name: Ethyl 2-bromopropionate-d3

Cat. No.: B15141156

This technical guide provides a comprehensive overview of the known physical properties of
Ethyl 2-bromopropionate-d3. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Core Physical Properties

Deuterated compounds, such as Ethyl 2-bromopropionate-d3, are of significant interest in
pharmaceutical research for their potential to alter metabolic profiles and pharmacokinetics.[1]
While specific experimental data for the deuterated form is limited, the physical properties are
expected to be very similar to its non-deuterated counterpart, Ethyl 2-bromopropionate. The
primary difference lies in the molecular weight due to the substitution of three hydrogen atoms
with deuterium.

Data Summary

The following table summarizes the key physical properties for both Ethyl 2-
bromopropionate-d3 and its non-deuterated analog.
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Ethyl 2-bromopropionate-

Property o Ethyl 2-bromopropionate
Molecular Formula C5H6D3BroO2[1] C5HOBrO2[2][31[141I51[6][ 7]
Molecular Weight 184.05 g/mol [1] 181.03 g/mol [2][3][5][6]

CAS Number 1398066-14-2[1] 535-11-5[4][5][6][7][8]
Appearance - Clear to light yellow liquid[5][9]
Boiling Point - 156-160 °C[4][5][6]

Density - 1.394 g/mL at 25 °C[4][6]
Refractive Index - n20/D 1.446[4][6]

Note: Properties for Ethyl 2-bromopropionate-d3, other than molecular weight and formula,
are inferred from the non-deuterated form due to a lack of specific experimental data.

Logical Relationship of Deuteration

The following diagram illustrates the relationship between the standard and deuterated forms of
Ethyl 2-bromopropionate and their fundamental physical characteristics.

Logical Relationship of Ethyl 2-bromopropionate and its Deuterated Analog

Isotopic Forms

| | Ethyl 2-bromopropionate Ethyl 2-bromopropionate-d3
o (C5H9BrO2) (C5H6D3BrO2) N S
== \\\
PPt - \
~156-160 °C  (181.03 g/mol //Expected to be similar ~1.446 184.05 g/mol ~1.394 g/mL //'Expected to be similar Expected to be similar
L N e e e
/ . . -7
/ \ Key Physieal Properties &
-
| 4 3
i Boiling Point Molecular Weight Refractive Index Density

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/ethyl-2-bromopropionate-d3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://pubchem.ncbi.nlm.nih.gov/compound/ethyl-_2R_-2-bromopropanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1329902.htm
https://yogienterprise.com/ethyl-2-bromopropionate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1329902_EN.htm
https://www.fishersci.ca/shop/products/dl-ethyl-2-bromopropionate-99-thermo-scientific/p-127042
https://www.medchemexpress.com/ethyl-2-bromopropionate-d3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://pubchem.ncbi.nlm.nih.gov/compound/ethyl-_2R_-2-bromopropanoate
https://yogienterprise.com/ethyl-2-bromopropionate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1329902_EN.htm
https://www.medchemexpress.com/ethyl-2-bromopropionate-d3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1329902.htm
https://yogienterprise.com/ethyl-2-bromopropionate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1329902_EN.htm
https://www.fishersci.ca/shop/products/dl-ethyl-2-bromopropionate-99-thermo-scientific/p-127042
https://www.sigmaaldrich.com/US/en/substance/ethyl2bromopropionate18103535115
https://yogienterprise.com/ethyl-2-bromopropionate/
https://cymitquimica.com/cas/535-11-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1329902.htm
https://yogienterprise.com/ethyl-2-bromopropionate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1329902_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1329902.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1329902_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1329902.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1329902_EN.htm
https://www.benchchem.com/product/b15141156?utm_src=pdf-body
https://www.benchchem.com/product/b15141156?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Isotopic relationship and physical properties.

Experimental Protocols

While specific experimental data for Ethyl 2-bromopropionate-d3 is not widely published, the
following outlines standard methodologies for determining the key physical properties of a
liquid organic compound.

1. Determination of Boiling Point

o Apparatus: A distillation setup including a round-bottom flask, a distillation head with a
thermometer, a condenser, and a receiving flask.

e Procedure:

[¢]

A small volume of the sample is placed in the round-bottom flask with a few boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head.

o The flask is gently heated.

o The temperature at which the liquid boils and its vapor condenses and drips into the
receiving flask is recorded as the boiling point. The atmospheric pressure should also be
recorded as it affects the boiling point.

2. Determination of Density
o Apparatus: A pycnometer (a small glass flask of a known volume) and an analytical balance.
e Procedure:

o The empty pycnometer is weighed.

o ltis then filled with the sample liquid, ensuring no air bubbles are present, and weighed
again. The temperature of the liquid is recorded.

o The weight of the liquid is determined by subtraction.
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o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

3. Determination of Refractive Index
o Apparatus: A refractometer (e.g., an Abbe refractometer).

e Procedure:

o

The refractometer is calibrated using a standard of known refractive index (e.qg., distilled
water).

o Afew drops of the sample are placed on the prism of the refractometer.
o The prism is closed, and the light source is adjusted.

o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the scale. The temperature is also recorded as the
refractive index is temperature-dependent.

The following diagram illustrates a generalized workflow for the physical characterization of a
liquid chemical sample.

General Workflow for Physical Property Determination

Liquid Sample
(e.g., Ethyl 2-bromopropionate-d3)

i

Boiling Point Measurement Density Measurement Refractive Index Measurement
(Distillation) (Pycnometry) (Refractometry)

Data Compilation and Analysis
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Caption: Workflow for physical property analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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